Cas no 1806612-62-3 (3-Bromo-1-(2-fluoro-4-nitrophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-fluoro-4-nitrophenyl)propan-1-one
• CAS No: 1806612-62-3
• MF: C₉H₇BrFNO₃
• MW: 276.059185266495
• CID: 4976649
• Update Time: 2025-11-06

3-Bromo-1-(2-fluoro-4-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-fluoro-4-nitrophenyl)propan-1-one

• Inchi： 1S/C9H7BrFNO3/c10-4-3-9(13)7-2-1-6(12(14)15)5-8(7)11/h1-2,5H,3-4H2
• InChI Key： HRBYTQRDIBLXHX-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=CC=1F)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.2
• Topological Polar Surface Area: 62.9

Additional information on 3-Bromo-1-(2-fluoro-4-nitrophenyl)propan-1-one

Comprehensive Overview of 3-Bromo-1-(2-fluoro-4-nitrophenyl)propan-1-one (CAS No. 1806612-62-3)

3-Bromo-1-(2-fluoro-4-nitrophenyl)propan-1-one (CAS No. 1806612-62-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of aryl ketones, featuring a bromine substituent and a nitro group, which contribute to its reactivity and potential applications in synthetic chemistry. Researchers are increasingly exploring its utility in the development of novel drug intermediates and functional materials, aligning with the growing demand for innovative chemical building blocks.

The molecular structure of 3-Bromo-1-(2-fluoro-4-nitrophenyl)propan-1-one includes a propan-1-one backbone, which is pivotal for its role in cross-coupling reactions and nucleophilic substitutions. This makes it a valuable candidate for organic synthesis, particularly in the construction of complex molecules. Recent studies highlight its potential in photocatalysis and green chemistry, addressing the industry's shift toward sustainable practices. Users searching for "nitrophenyl derivatives applications" or "bromo ketone synthesis" will find this compound highly relevant to their queries.

In the context of drug discovery, 3-Bromo-1-(2-fluoro-4-nitrophenyl)propan-1-one serves as a key intermediate for biologically active molecules. Its fluoro and nitro functional groups enhance its binding affinity in target interactions, making it a focus for medicinal chemistry projects. The compound's compatibility with high-throughput screening (HTS) platforms further elevates its appeal, as researchers seek efficient methods to accelerate lead optimization.

From an industrial perspective, the demand for halogenated ketones like 3-Bromo-1-(2-fluoro-4-nitrophenyl)propan-1-one is rising due to their versatility in polymer chemistry and material science. Its incorporation into advanced coatings and electronic materials underscores its cross-disciplinary relevance. Searches for "fluoro-nitro compounds in materials science" or "bromo ketone industrial uses" reflect this trend, emphasizing the compound's broad applicability.

Quality and safety are paramount in handling 3-Bromo-1-(2-fluoro-4-nitrophenyl)propan-1-one. Reputable suppliers provide detailed technical data sheets (TDS) and analytical certificates to ensure compliance with global standards. Researchers are advised to follow best laboratory practices when working with this compound, as its reactivity requires careful management. Keywords such as "CAS 1806612-62-3 safety data" and "nitrophenyl ketone storage" are frequently associated with these precautions.

Looking ahead, the compound's role in emerging technologies like artificial intelligence-driven synthesis and computational chemistry is being explored. Its structural motifs align with machine learning models used to predict reaction outcomes, a hot topic in modern chemistry. This intersection of traditional synthesis and digital innovation positions 3-Bromo-1-(2-fluoro-4-nitrophenyl)propan-1-one as a forward-thinking choice for next-gen research.

In summary, 3-Bromo-1-(2-fluoro-4-nitrophenyl)propan-1-one (CAS No. 1806612-62-3) is a multifaceted compound with expanding applications across pharmaceuticals, agrochemicals, and advanced materials. Its relevance to sustainability and technology-driven chemistry ensures its continued prominence in scientific discourse. For those investigating "nitrophenyl ketone derivatives" or "bromo-substituted aryl ketones," this compound offers a compelling case study in innovation and utility.